Cas no 1806361-50-1 (2,5-Difluoro-4-(difluoromethoxy)toluene)

• Product Name: 2,5-Difluoro-4-(difluoromethoxy)toluene
• CAS No: 1806361-50-1
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 5001879
• Update Time: 2025-05-20

2,5-Difluoro-4-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-(difluoromethoxy)toluene

• Inchi： 1S/C8H6F4O/c1-4-2-6(10)7(3-5(4)9)13-8(11)12/h2-3,8H,1H3
• InChI Key： KVICRJAQRURBBJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Difluoro-4-(difluoromethoxy)toluene

Professional Introduction to 2,5-Difluoro-4-(difluoromethoxy)toluene (CAS No. 1806361-50-1)

2,5-Difluoro-4-(difluoromethoxy)toluene, identified by its Chemical Abstracts Service (CAS) number 1806361-50-1, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties. This compound belongs to the class of halogenated aromatics, which are widely utilized as key intermediates in the synthesis of various bioactive molecules. The presence of both fluorine and methoxy substituents in its molecular framework imparts unique electronic and steric characteristics, making it a valuable building block for further functionalization.

The chemical structure of 2,5-Difluoro-4-(difluoromethoxy)toluene consists of a benzene ring substituted with fluorine atoms at the 2- and 5-positions, along with a methoxy group at the 4-position. The introduction of fluorine atoms at these positions enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the electron-withdrawing nature of fluorine can influence the reactivity of adjacent functional groups, enabling selective modifications. The methoxy group, on the other hand, provides a site for further derivatization, such as nucleophilic substitution or etherification reactions.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their potential applications in medicinal chemistry. The unique properties of fluorine atoms, including their ability to modulate pharmacokinetic profiles and improve binding affinity to biological targets, have made them indispensable in modern drug development. For instance, fluoroaromatics have been shown to enhance the bioavailability and metabolic stability of small-molecule drugs, thereby prolonging their therapeutic efficacy.

One of the most compelling aspects of 2,5-Difluoro-4-(difluoromethoxy)toluene is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For example, studies have demonstrated its role in generating intermediates for kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The ability to introduce additional fluorine or methoxy groups allows for fine-tuning of the molecular properties, enabling optimization for specific biological activities.

The synthetic pathways involving 2,5-Difluoro-4-(difluoromethoxy)toluene are diverse and well-documented. Common methods include halogenation reactions on pre-existing aromatic substrates followed by methoxylation. Advanced techniques such as cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These synthetic strategies highlight the compound's flexibility and its suitability for industrial-scale production.

From an industrial perspective, the demand for high-purity 2,5-Difluoro-4-(difluoromethoxy)toluene has increased due to its applications in large-scale drug manufacturing. Manufacturers must adhere to stringent quality control measures to ensure consistency and reliability in supply chains. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the purity and structural integrity of the compound.

The environmental impact of fluorinated compounds is another critical consideration in their production and application. While fluorine atoms offer numerous benefits in drug design, their persistence in the environment raises concerns about potential long-term effects. Therefore, sustainable synthetic methods that minimize waste and reduce environmental footprint are being actively explored. These efforts align with global initiatives aimed at promoting green chemistry principles.

Recent advancements in computational chemistry have further enhanced the understanding of 2,5-Difluoro-4-(difluoromethoxy)toluene's reactivity and its role in drug design. Molecular modeling studies have provided insights into how fluorine substitution affects molecular interactions with biological targets. This knowledge has enabled researchers to predict optimal modifications before conducting experimental trials, significantly reducing development time and costs.

In conclusion,2,5-Difluoro-4-(difluoromethoxy)toluene (CAS No. 1806361-50-1) represents a cornerstone compound in modern pharmaceutical research due to its structural versatility and functional utility. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery pipelines. As research continues to uncover new applications for fluorinated aromatics, this compound is poised to remain at the forefront of medicinal chemistry innovation.